Cas no 2171782-96-8 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid
• CAS No: 2171782-96-8
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6324350
• PubChem ID: 165581806
• Update Time: 2025-08-05

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid
• 2171782-96-8
• EN300-1562926
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]methyl}furan-2-carboxylic acid

• Inchi： 1S/C27H28N2O6/c1-3-8-23(25(30)29(2)15-17-13-14-24(35-17)26(31)32)28-27(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-14,22-23H,3,8,15-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： USGMHPUVQCMPAQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC1=CC=C(C(=O)O)O1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid

Introduction to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic Acid (CAS No. 2171782-96-8)

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid, identified by its CAS number 2171782-96-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a furan moiety integrated with an amino acid derivative. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural composition of this compound suggests potential applications in the synthesis of novel bioactive molecules. Specifically, the combination of the furan ring and the amide functionalities provides a versatile scaffold for further chemical modifications. These modifications can be tailored to explore various biological pathways, particularly those involving enzyme inhibition or receptor binding. The (9H-fluoren-9-yl)methoxycarbonyl group, often used as a protecting group in peptide chemistry, indicates that this compound may have applications in peptidomimetic design, where such groups are crucial for stabilizing reactive intermediates.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes with high specificity. The unique structural features of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid make it a promising candidate for such applications. For instance, the furan ring is known to exhibit bioactivity in various biological systems, including antimicrobial and anti-inflammatory properties. Additionally, the amide linkage is a common motif in biologically active peptides and proteins, suggesting that this compound could interact with biological targets in a meaningful way.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group necessitates careful handling to prevent unwanted side reactions. This level of synthetic complexity underscores the importance of advanced techniques in organic synthesis, such as catalytic asymmetric methods or flow chemistry, which can enhance efficiency and scalability.

From a biological perspective, the potential applications of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid are vast. The compound’s structure suggests that it could serve as a lead molecule for drug discovery programs targeting neurological disorders, cancer, or inflammatory diseases. The ability to modify its core structure allows researchers to fine-tune its pharmacological properties, such as solubility, bioavailability, and target specificity.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171782-96-8) represents a significant advancement in the field of medicinal chemistry. Its complex structure and versatile functional groups make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.